Cas no 65685-49-6 (5-Methylbenzo[d]isoxazol-3(2H)-one)

5-Methylbenzo[d]isoxazol-3(2H)-one structure
65685-49-6 structure
Product Name:5-Methylbenzo[d]isoxazol-3(2H)-one
CAS No:65685-49-6
MF:C8H7NO2
MW:149.146682024002
MDL:MFCD13184830
CID:1027132
PubChem ID:11228880
Update Time:2025-04-20

5-Methylbenzo[d]isoxazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 5-Methylbenzo[d]isoxazol-3(2H)-one
    • 5-methyl-1,2-benzisoxazol-3-ol
    • 5-methyl-1,2-benzoxazol-3-one
    • 3-hydroxy-5-methyl-1,2-benzisoxazole
    • 5-Methyl-benzo[d]isoxazol-3-ol
    • 5-methyl-benzo[d]isoxazol-3-one
    • AK-67761
    • ANW-57150
    • CTK8B7381
    • KB-246619
    • SureCN1759343
    • 5-Methylbenzo[d]isoxazol-3-ol
    • 1,2-Benzisoxazol-3(2H)-one, 5-methyl-
    • 5-methyl-benzoisoxazol-3-ol
    • OBDYDBSQRSCQMV-UHFFFAOYSA-N
    • ST24029531
    • 5-methyl-2,3-dihydro-1,2-benzoxazol-3-one
    • AKOS016002636
    • C76060
    • AS-61723
    • SCHEMBL1759343
    • 65685-49-6
    • SCHEMBL14644667
    • MFCD13184830
    • DB-359014
    • DTXSID70459349
    • A867615
    • 5-Methyl-1,2-benzisoxazol-3(2H)-one
    • MDL： MFCD13184830
    • Inchi： 1S/C8H7NO2/c1-5-2-3-7-6(4-5)8(10)9-11-7/h2-4H,1H3,(H,9,10)
    • InChI Key： OBDYDBSQRSCQMV-UHFFFAOYSA-N
    • SMILES： O1C2C=CC(C)=CC=2C(N1)=O

Computed Properties

  • Exact Mass: 149.04771
  • Monoisotopic Mass: 149.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3
  • XLogP3: 1.5

Experimental Properties

  • PSA: 38.33

5-Methylbenzo[d]isoxazol-3(2H)-one Security Information

5-Methylbenzo[d]isoxazol-3(2H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WF048-250mg
5-Methylbenzo[d]isoxazol-3(2H)-one
 65685-49-6 95+%
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Chemenu
CM153545-5g
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Chemenu
CM153545-250mg
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 65685-49-6 95%
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abcr
AB527874-100 mg
5-Methylbenzo[d]isoxazol-3(2H)-one; .
 65685-49-6
100MG
 €118.40 2022-07-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M74080-250mg
5-Methylbenzo[d]isoxazol-3(2H)-one
 65685-49-6 95%
250mg
 ¥459.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M74080-100mg
5-Methylbenzo[d]isoxazol-3(2H)-one
 65685-49-6 95%
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 ¥276.0 2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M897633-1g
5-Methylbenzo[d]isoxazol-3(2H)-one
 65685-49-6 ≥95%
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 2,028.00 2021-05-17

5-Methylbenzo[d]isoxazol-3(2H)-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:65685-49-6)5-Methylbenzo[d]isoxazol-3(2H)-one
Order Number:A867615
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:06
Price ($):386.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:65685-49-6)5-Methylbenzo[d]isoxazol-3(2H)-one
A867615
Purity:99%
Quantity:1g
Price ($):386.0
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